N-(4-((4-chlorophenethyl)carbamoyl)oxazol-2-yl)-5-methylisoxazole-3-carboxamide

• IUPAC Name: N-[4-[2-(4-chlorophenyl)ethylcarbamoyl]-1,3-oxazol-2-yl]-5-methyl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C17H15ClN4O4/c1-10-8-13(22-26-10)16(24)21-17-20-14(9-25-17)15(23)19-7-6-11-2-4-12(18)5-3-11/h2-5,8-9H,6-7H2,1H3,(H,19,23)(H,20,21,24)
• InChI Key: LQIXIBOFNNZPMJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)NC2=NC(=CO2)C(=O)NCCC3=CC=C(C=C3)Cl
• Molecular Formula: C17H15ClN4O4
• Molecular Weight: 374.8 g/mol

Description

N-(4-((4-chlorophenethyl)carbamoyl)oxazol-2-yl)-5-methylisoxazole-3-carboxamide, also known as Cpd-1, is a novel small molecule inhibitor that has been developed for the treatment of cancer. It is a potent inhibitor of the DNA damage response pathway and has shown promising results in pre-clinical studies.

Scientific Research Applications

Auxiliary-Directed Palladium-Catalyzed Activation

Research on derivatives of isoxazole-3-carboxamide and oxazole-4-carboxamide, which are structurally related to the queried compound, has shown promising applications in organic synthesis. For instance, a study explored the use of bidentate auxiliaries derived from isoxazole-3-carboxamide moieties for Palladium-catalyzed C(sp^3)-H bond activation. This process facilitates the selective and efficient arylation and alkylation of α-aminobutanoic acid derivatives, leading to various γ-substituted non-natural amino acids. The directing group, in this case, 5-methylisoxazole-3-carboxamide (MICA), can be conveniently removed under mild conditions, suggesting potential applications in synthesizing complex molecules (Pasunooti et al., 2015).

Synthesis of Antimicrobial Agents

Another research area involves the synthesis of compounds with potential antimicrobial activities. A study synthesized a series of N-{5-[(2-chlorophenyl)methylene]-2-(4-hydroxyphenyl)-4-oxo(1,3-thiazolidin-3-yl)}{4-[2-(4-methylphenyl)-4-oxo(3-hydroquinazolin-3-yl)]phenyl}carboxamides and evaluated them for in vitro antibacterial and antifungal activities. This illustrates the potential of similar compounds in developing new antimicrobial agents, which could be a relevant application area for the compound (Desai et al., 2011).

Antitumor Applications

The structure and functionality of isoxazole and oxazole derivatives have been explored for antitumor applications as well. For example, compounds synthesized for their potential antitumor activities, such as temozolomide, a widely known antitumor drug, involve complex synthetic pathways that include isoxazole and oxazole intermediates. These pathways highlight the relevance of such compounds in medicinal chemistry and drug development processes, underscoring the potential utility of the queried compound in similar research contexts (Wang et al., 1997).